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Compound of Interest

Compound Name: ML241 hydrochloride

Cat. No.: B609132 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of chemical compounds is paramount. This document provides essential safety and

logistical information for ML241 hydrochloride, a potent and selective p97 ATPase inhibitor.

Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of

experimental outcomes.

Immediate Safety and Handling Precautions
ML241 hydrochloride is a research chemical and should be handled with care. While the

specific OSHA hazard classification is "No Specific Hazard," standard laboratory safety

protocols should be strictly followed.[1]

Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles that are tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU) should be worn.[1]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique (without touching the glove's outer surface) to avoid skin contact

with this product. Dispose of contaminated gloves after use in accordance with applicable

laws and good laboratory practices. Wash and dry hands.[1]

Respiratory Protection: Use respirators and components tested and approved under

appropriate government standards such as NIOSH (US) or CEN (EU).[1] A NIOSH-certified
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N95 or N100 respirator is recommended if there is a risk of generating airborne powder or

aerosols.

Body Protection: A laboratory coat should be worn.

Handling and Storage:

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Keep the container tightly closed in a dry and well-ventilated place.[1]

Recommended storage temperature is -20°C in a dry place.[1]

Physical and Chemical Properties
Property Value

CAS Number 2070015-13-1[1]

Molecular Formula C23H25ClN4O[1]

Molecular Weight 408.92 g/mol [1]

Appearance Solid[2]

Solubility Soluble in DMSO (≥40.9 mg/mL)[2]

Emergency Procedures
First Aid Measures:

After Inhalation: If inhaled, remove to fresh air. If breathing is difficult, give oxygen. If

breathing stops, give artificial respiration.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.
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After Eye Contact: Check for and remove contact lenses and flush with copious amounts of

water. Assure adequate flushing by separating the eyelids with fingers. Call a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

Spill and Disposal Procedures:

Spill Containment: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Environmental Precautions: Do not let the product enter drains. Prevent further leakage or

spillage if safe to do so.[1]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Experimental Protocol: Cell-Based Assay for p97
Inhibition
This protocol describes a common method to assess the inhibitory effect of ML241
hydrochloride on p97-dependent protein degradation in a cellular context.

Materials:

HeLa cells stably expressing a p97-dependent reporter (e.g., UbG76V-GFP)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

ML241 hydrochloride stock solution (in DMSO)

Proteasome inhibitor (e.g., MG132) as a positive control

96-well plates
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Fluorescence microscope or plate reader

Procedure:

Cell Seeding: Seed HeLa cells in a 96-well plate at a density that allows for optimal growth

during the experiment.

Compound Treatment: The following day, treat the cells with varying concentrations of

ML241 hydrochloride. Include a vehicle control (DMSO) and a positive control (MG132).

Incubation: Incubate the cells for a predetermined time course (e.g., 4, 8, 12, 24 hours).

Data Acquisition: Measure the fluorescence intensity of the GFP reporter using a

fluorescence microscope or a microplate reader.

Data Analysis: Normalize the fluorescence intensity to the vehicle control. Plot the

normalized values against the concentration of ML241 hydrochloride to determine the IC50

value.
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Cell-based p97 inhibition assay workflow.

Signaling Pathway
ML241 hydrochloride is a potent inhibitor of the AAA (ATPases Associated with diverse

cellular Activities) ATPase p97, also known as Valosin-Containing Protein (VCP).[3] p97 plays a

crucial role in cellular protein homeostasis by mediating the extraction of ubiquitinated proteins

from cellular compartments or protein complexes, thereby targeting them for degradation by the
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proteasome.[3] One of the key pathways regulated by p97 is the Endoplasmic Reticulum-

Associated Degradation (ERAD) pathway, which is responsible for the disposal of misfolded

proteins from the ER.
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Misfolded Protein Ubiquitination
(E1, E2, E3 ligases)

Retro-translocation

p97/VCP ComplexRecognition of
ubiquitinated substrate
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Inhibition of the p97/VCP pathway by ML241 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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